Cas no 1421483-52-4 (N-(5-chloro-2-methoxyphenyl)-4-[(pyridin-2-ylsulfanyl)methyl]piperidine-1-carboxamide)

N-(5-chloro-2-methoxyphenyl)-4-[(pyridin-2-ylsulfanyl)methyl]piperidine-1-carboxamide is a synthetic small molecule featuring a piperidine-carboxamide core with a pyridinylsulfanyl methyl substituent and a chloro-methoxyphenyl moiety. This structure confers potential pharmacological relevance, particularly in targeting specific receptor or enzyme interactions due to its heterocyclic and aromatic components. The chloro and methoxy groups enhance lipophilicity and binding affinity, while the pyridinylsulfanyl moiety may contribute to metabolic stability. Its well-defined molecular architecture makes it a valuable intermediate or candidate for further exploration in medicinal chemistry, particularly in the development of bioactive compounds for neurological or oncological applications. The compound’s purity and structural precision ensure reproducibility in research settings.
N-(5-chloro-2-methoxyphenyl)-4-[(pyridin-2-ylsulfanyl)methyl]piperidine-1-carboxamide structure
1421483-52-4 structure
Product Name:N-(5-chloro-2-methoxyphenyl)-4-[(pyridin-2-ylsulfanyl)methyl]piperidine-1-carboxamide
CAS No:1421483-52-4
MF:C19H22ClN3O2S
MW:391.914882183075
CID:5364720
Update Time:2025-06-15

N-(5-chloro-2-methoxyphenyl)-4-[(pyridin-2-ylsulfanyl)methyl]piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(5-chloro-2-methoxyphenyl)-4-(pyridin-2-ylsulfanylmethyl)piperidine-1-carboxamide
    • N-(5-chloro-2-methoxyphenyl)-4-[(pyridin-2-ylsulfanyl)methyl]piperidine-1-carboxamide
    • Inchi: 1S/C19H22ClN3O2S/c1-25-17-6-5-15(20)12-16(17)22-19(24)23-10-7-14(8-11-23)13-26-18-4-2-3-9-21-18/h2-6,9,12,14H,7-8,10-11,13H2,1H3,(H,22,24)
    • InChI Key: ZQKBZJDOFXTVSA-UHFFFAOYSA-N
    • SMILES: N1(C(NC2=CC(Cl)=CC=C2OC)=O)CCC(CSC2=NC=CC=C2)CC1

N-(5-chloro-2-methoxyphenyl)-4-[(pyridin-2-ylsulfanyl)methyl]piperidine-1-carboxamide Pricemore >>

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Additional information on N-(5-chloro-2-methoxyphenyl)-4-[(pyridin-2-ylsulfanyl)methyl]piperidine-1-carboxamide

Recent Advances in the Study of N-(5-chloro-2-methoxyphenyl)-4-[(pyridin-2-ylsulfanyl)methyl]piperidine-1-carboxamide (CAS: 1421483-52-4)

The compound N-(5-chloro-2-methoxyphenyl)-4-[(pyridin-2-ylsulfanyl)methyl]piperidine-1-carboxamide (CAS: 1421483-52-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a drug candidate. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of N-(5-chloro-2-methoxyphenyl)-4-[(pyridin-2-ylsulfanyl)methyl]piperidine-1-carboxamide to enhance its bioavailability and target specificity. Researchers have employed advanced computational modeling techniques, such as molecular docking and dynamics simulations, to predict the compound's interactions with various biological targets. These studies suggest that the molecule exhibits high affinity for specific protein kinases, making it a promising candidate for the treatment of kinase-related disorders, including certain types of cancer and inflammatory diseases.

In vitro and in vivo evaluations have further demonstrated the compound's efficacy in modulating key signaling pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that N-(5-chloro-2-methoxyphenyl)-4-[(pyridin-2-ylsulfanyl)methyl]piperidine-1-carboxamide effectively inhibits the activity of a subset of tyrosine kinases, leading to reduced proliferation of cancer cells in preclinical models. The study also highlighted the compound's favorable pharmacokinetic profile, including its metabolic stability and low toxicity, which are critical factors for its development as a therapeutic agent.

Another area of interest is the compound's potential application in neurodegenerative diseases. Preliminary findings from a 2024 study indicate that N-(5-chloro-2-methoxyphenyl)-4-[(pyridin-2-ylsulfanyl)methyl]piperidine-1-carboxamide may exhibit neuroprotective effects by modulating oxidative stress and inflammation pathways. These results, though still in the early stages, open new avenues for research into the treatment of conditions such as Alzheimer's and Parkinson's diseases.

Despite these promising findings, challenges remain in the development of N-(5-chloro-2-methoxyphenyl)-4-[(pyridin-2-ylsulfanyl)methyl]piperidine-1-carboxamide as a drug. Issues such as solubility, formulation stability, and potential off-target effects need to be addressed through further optimization and rigorous testing. Ongoing research is exploring various derivatives and analogs of the compound to overcome these limitations while retaining its therapeutic benefits.

In conclusion, N-(5-chloro-2-methoxyphenyl)-4-[(pyridin-2-ylsulfanyl)methyl]piperidine-1-carboxamide represents a promising molecule with diverse therapeutic potential. Continued research and development efforts are essential to fully realize its clinical applications and translate these findings into effective treatments for a range of diseases. The compound's unique chemical structure and biological activity make it a valuable subject of study in the evolving landscape of chemical biology and medicinal chemistry.

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